2-(4-benzofuro[3,2-d]pyrimidinylthio)-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C19H15N3O2S/c1-12-5-4-6-13(9-12)22-16(23)10-25-19-18-17(20-11-21-19)14-7-2-3-8-15(14)24-18/h2-9,11H,10H2,1H3,(H,22,23)
• InChI Key: BVYKEWNTVXGSHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC=NC3=C2OC4=CC=CC=C43
• Molecular Formula: C19H15N3O2S
• Molecular Weight: 349.4 g/mol

Description

2-(4-benzofuro[3,2-d]pyrimidinylthio)-N-(3-methylphenyl)acetamide, also known as BPTA, is a chemical compound that has attracted significant attention in scientific research due to its potential applications as a therapeutic agent. BPTA is a member of the benzofuro[3,2-d]pyrimidine family of compounds, which have been shown to possess a range of biological activities, including anticancer, antiviral, and anti-inflammatory properties. In

Scientific Research Applications

Molecular Structure and Synthetic Routes

The molecular framework of 2-(4-benzofuro[3,2-d]pyrimidinylthio)-N-(3-methylphenyl)acetamide relates to various synthetic routes and structural analyses in the realm of medicinal chemistry. Studies have focused on the synthesis of complex molecules incorporating pyrimidine or similar heterocyclic moieties. For instance, Yale and Spitzmiller (1977) explored the reaction of 2-acetoacetamidopyridines with phosgene, leading to novel 3-acetyl-2-chloro-4H-pyrido[1,2-a]pyrimidin-4-ones, showcasing the versatility of pyrimidine derivatives in chemical syntheses (Yale & Spitzmiller, 1977).

Anticancer and Antitumor Activities

Several studies have been conducted to evaluate the antitumor and anticancer activities of compounds structurally related to this compound. Gangjee et al. (2000) designed and synthesized classical analogues with restricted conformations to study their inhibitory activity on dihydrofolate reductase (DHFR) and thymidylate synthase (TS), crucial enzymes in cancer cell proliferation. These compounds showed significant potency against various tumor cell lines in culture, highlighting the therapeutic potential of such molecules in cancer treatment (Gangjee et al., 2000).

Insecticidal Properties

Research into the insecticidal properties of pyrimidine derivatives, such as Fadda et al. (2017), synthesized novel compounds incorporating a thiadiazole moiety for assessment against the cotton leafworm, Spodoptera littoralis. These studies demonstrate the broader applicability of pyrimidine-based compounds beyond medicinal chemistry, offering potential solutions for pest management (Fadda et al., 2017).

Histone Deacetylase Inhibition

Zhou et al. (2008) discovered N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), a potent inhibitor of histone deacetylases (HDACs), which play a crucial role in the epigenetic regulation of gene expression. This compound, showing selectivity for HDACs 1-3 and 11, exhibited significant antitumor activity in vivo and has entered clinical trials. Such findings underscore the potential of pyrimidine derivatives in developing novel epigenetic therapies for cancer (Zhou et al., 2008).